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Compound of Interest

Compound Name: N-Desmethyl Enzalutamide-d6

Cat. No.: B12425026 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of potent chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for N-Desmethyl Enzalutamide-d6, a deuterated active

metabolite of the androgen receptor inhibitor, Enzalutamide. While some Safety Data Sheets

(SDS) for N-Desmethyl Enzalutamide-d6 do not classify it as a hazardous substance, the

non-deuterated form is considered harmful and an irritant.[1][2] Therefore, it is prudent to adopt

stringent safety protocols.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling N-Desmethyl Enzalutamide-d6, a comprehensive approach to personal

protection and engineering controls is essential to minimize exposure.[3][4] This includes the

use of appropriate personal protective equipment and properly ventilated workspaces.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with nitrile

gloves is recommended.

Gloves should be specifically

tested for resistance to

chemotherapy drugs (e.g.,

compliant with ASTM D6978-

05).[5]

Body Protection Lab Coat/Gown

A disposable, fluid-resistant

gown should be worn to

protect clothing and skin.[6]

Eye Protection Safety Glasses/Goggles

Safety glasses with side

shields or chemical splash

goggles are required to

prevent eye contact.[7]

Respiratory Protection Respirator

For handling powders outside

of a contained environment, a

NIOSH-approved N95

respirator or higher is

recommended to prevent

inhalation of airborne particles.

[4][6]

Engineering Controls:

Control Specification

Ventilation Chemical Fume Hood

Safety Equipment Eyewash Station & Safety Shower

Experimental Protocols: Safe Handling and Disposal
Handling N-Desmethyl Enzalutamide-d6 Powder:
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Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

The chemical fume hood should be operational and the work area decontaminated.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a dedicated set of spatulas and weighing papers.

Handle the container with care to avoid generating dust.

Dissolving:

If preparing a solution, add the solvent to the powder slowly to avoid splashing.

Cap the vial or flask securely before mixing.

N-Desmethyl Enzalutamide is soluble in DMSO at a concentration of 90 mg/mL.[8]

Disposal Plan:

All waste generated from handling N-Desmethyl Enzalutamide-d6 should be treated as

hazardous chemical waste.

Solid Waste:

Collect all contaminated solid waste, including gloves, weighing papers, and disposable

lab coats, in a dedicated, clearly labeled hazardous waste container.

The container should be sealed and stored in a designated hazardous waste accumulation

area.

Liquid Waste:

Collect all solutions containing N-Desmethyl Enzalutamide-d6 in a sealed, labeled

hazardous waste container.

Do not dispose of this material down the drain.[1][9]
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Decontamination:

Decontaminate all surfaces and equipment that have come into contact with the

compound using a 70% ethanol solution or another appropriate laboratory decontaminant.

[1][9]

Dispose of all cleaning materials as hazardous waste.

Spill Management
In the event of a spill, prompt and appropriate action is crucial to prevent exposure and

contamination.

Evacuate and Secure: Immediately alert others in the area and evacuate the immediate

vicinity of the spill.

Don PPE: Put on the appropriate PPE, including double gloves, a lab coat, eye protection,

and a respirator, before re-entering the area.[6]

Containment: For a powder spill, gently cover it with absorbent pads to prevent it from

becoming airborne. For a liquid spill, use absorbent material to contain the liquid.[1][9]

Cleanup:

Carefully collect the absorbent material and any contaminated debris.

Place all cleanup materials into a sealed, labeled hazardous waste container.

Decontamination: Thoroughly decontaminate the spill area with a suitable cleaning agent.

Reporting: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.[6]

Workflow and Logical Relationships
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of N-Desmethyl Enzalutamide-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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